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Compound of Interest

Compound Name: Benzyl bromide-d7

CAS No.: 35656-93-0

Cat. No.: B156827

Get Quote

For professionals in research, discovery, and drug development, the use of isotopically labeled

compounds is a cornerstone of mechanistic and metabolic studies. Benzyl bromide-d7, a

deuterated analog of benzyl bromide, serves as a critical reagent for introducing a stable

isotope-labeled benzyl group. While the deuterium labeling offers a powerful analytical tool, it

does not significantly alter the inherent chemical reactivity and associated hazards of the

parent molecule. This guide provides a comprehensive overview of the safety considerations,

handling protocols, and emergency procedures for Benzyl bromide-d7, grounded in

established safety data and practical laboratory experience. The central principle is that Benzyl
bromide-d7 should be handled with the same high degree of caution as its non-deuterated

counterpart.

Compound Identification and Hazard Profile
It is imperative to recognize that the toxicological and chemical hazards of Benzyl bromide-d7
are fundamentally identical to those of Benzyl bromide. The substitution of hydrogen with

deuterium adds ~7 g/mol to the molecular weight but does not pacify its reactive nature.
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Chemical Name: 1-(bromomethyl-d2)benzene-2,3,4,5,6-d5[1]

Synonyms: Benzyl-d7 Bromide[1]

CAS Number: 35656-93-0[1][2][3]

Molecular Formula: C₇D₇Br[1][3]

Core Hazards: Benzyl bromide-d7 is a combustible liquid that is corrosive and acts as a

potent lachrymator (a substance that causes tearing).[3][4] Its primary hazards, as defined by

the Globally Harmonized System (GHS), are significant and demand respect.[2]

Skin and Eye Damage: It is highly corrosive and can cause severe skin irritation and serious

eye damage upon contact.[5][6] The moisture on the skin or in the eyes can hydrolyze the

compound, releasing hydrobromic acid and exacerbating the chemical burn.[4][7]

Respiratory Irritation: Inhalation of vapors is harmful and can cause severe irritation to the

respiratory tract, potentially leading to coughing, shortness of breath, and inflammation of the

lungs.[4][5][6]

Toxicity and Mutagenicity: The compound is harmful if swallowed and may cause mutations,

necessitating extreme caution and avoidance of all direct contact.[2][5]

The aggregated GHS classifications from the ECHA C&L Inventory confirm these hazards with

the following statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319

(Causes serious eye irritation), and H335 (May cause respiratory irritation).[2] SDS for the non-

deuterated analog also includes H227 (Combustible liquid).[4][6]

Physicochemical Properties and Their Safety
Implications
Understanding the physical properties of Benzyl bromide-d7 is crucial for designing safe

storage and handling procedures. The data is largely extrapolated from its non-deuterated

analog, with adjustments for molecular weight.
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Property Value
Safety Implication &
Causality

Molecular Weight 178.08 g/mol [1][2][3]

The higher mass compared to

the non-deuterated version

(171.04 g/mol ) is important for

stoichiometric calculations but

does not alter its hazard

profile.

Appearance
Clear to light brown/yellow

liquid[4]

A change in color may indicate

degradation or contamination.

Visually inspect before use.

Odor
Sharp, pungent, unpleasant[4]

[8]

The strong, irritating odor

serves as a warning sign of

vapor presence, but olfactory

fatigue can occur. Do not rely

on odor as a sole indicator of a

safe atmosphere.

Melting Point -3 to -1 °C (27 to 30 °F)[4]

The compound will be liquid

under standard laboratory

conditions.

Boiling Point
~198 - 201 °C (388 - 394 °F)[4]

[8]

Its relatively high boiling point

means it is not extremely

volatile at room temperature,

but vapors can still

accumulate, especially if

heated.

Flash Point 86 °C (187 °F)[4]

Classified as a combustible

liquid.[4][6] Vapors can form

flammable mixtures with air

above this temperature. All

sources of ignition must be

excluded from the handling

area.[4]
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Density ~1.44 g/cm³[4][8]

It is significantly denser than

water. In case of a spill into a

water body, it will sink.

Vapor Density ~5.9 (Air = 1.0)[4]

Vapors are much heavier than

air and will accumulate in low-

lying areas and sumps,

creating a hidden inhalation

and fire hazard.[4]

Reactivity with Water
Reacts slowly to form

hydrobromic acid[5]

This dictates storage

conditions. It is moisture-

sensitive and must be

protected from atmospheric

humidity to prevent

degradation and pressure

build-up from released HBr

gas.[4] This reactivity also

means water is not the

preferred agent for cleaning up

spills on the material itself.[9]

Mandatory Protocols for Safe Handling and Storage
A self-validating safety protocol for Benzyl bromide-d7 is built on the principle of "as low as

reasonably achievable" (ALARA) exposure. Every step is designed to minimize direct contact,

vapor inhalation, and accidental release.

3.1. Engineering Controls and Personal Protective Equipment (PPE)

The primary line of defense is to engineer out the hazard. All manipulations of Benzyl
bromide-d7 must be performed inside a certified chemical fume hood to control vapor

exposure.[4] An eyewash station and safety shower must be immediately accessible.[3]

Required PPE includes:

Eye/Face Protection: Chemical safety goggles and a face shield are mandatory.
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Hand Protection: Use chemical-resistant gloves (e.g., Viton® or laminate film). Inspect

gloves for integrity before each use and practice proper glove removal technique to avoid

skin contamination.

Skin and Body Protection: A flame-resistant lab coat and closed-toe shoes are required. For

larger quantities or tasks with a higher risk of splashing, a chemical-resistant apron or suit

should be worn.[3]

Respiratory Protection: If engineering controls fail or for emergency response, a full-face

respirator with an appropriate organic vapor/acid gas cartridge (or a self-contained breathing

apparatus) is necessary.[4]

3.2. Step-by-Step Laboratory Handling Protocol

Preparation:

Clearly designate and label the work area within the fume hood.

Ensure all necessary reagents, equipment, and waste containers are inside the hood

before starting.

Have a spill kit with appropriate absorbent material (e.g., dry sand, vermiculite, or

commercial sorbent) readily available. Do not use water.[9]

Verify that the fume hood is functioning correctly (check airflow monitor).

Aliquotting and Dispensing:

The primary container should be opened and closed within the fume hood.

Use a syringe or cannula for liquid transfers to minimize vapor release.

If pouring, do so slowly and carefully to avoid splashing.

Keep the container sealed whenever not in active use.

Post-Handling:
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Tightly reseal the main container. Since the compound is moisture-sensitive, consider

using a secondary seal like Parafilm®.[4]

Decontaminate any non-disposable equipment that came into contact with the chemical.

Wipe down the work surface in the fume hood.

Dispose of all contaminated disposables (gloves, pipette tips, wipes) in a designated,

sealed hazardous waste container.

Wash hands thoroughly with soap and water after the procedure is complete.[4]

3.3. Storage Requirements

The chemical stability of Benzyl bromide-d7 is contingent on proper storage.[4]

Location: Store in a cool, dry, and well-ventilated area designated for corrosive and

combustible materials.[3][4]

Container: Keep the container tightly closed to prevent moisture ingress and vapor escape.

[4] Containers that have been opened must be carefully resealed and kept upright.[4]

Incompatibilities: Segregate from incompatible materials. This is a critical safety measure to

prevent violent reactions.
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Benzyl Bromide-d7

Incompatible Materials & Conditions
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Caption: Incompatible materials and conditions for Benzyl bromide-d7.

Emergency Procedures: A Validated Response
Framework
Rapid and correct response during an emergency can significantly mitigate harm. All personnel

working with this compound must be trained on these procedures.

4.1. First Aid Measures

The immediate priority is to remove the individual from the source of exposure and

decontaminate.
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Inhalation: Immediately move the person to fresh air. If breathing is difficult or has stopped,

provide artificial respiration and seek immediate medical attention.[3][4]

Skin Contact: Instantly flush the affected area with copious amounts of water for at least 15

minutes while removing all contaminated clothing and shoes.[3][4] Seek immediate medical

attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open.[3][4] Remove contact lenses if present and easy to do.[6] Seek immediate

medical attention.

Ingestion: Do NOT induce vomiting.[4] Rinse the mouth with water and give plenty of water

to drink. Never give anything by mouth to an unconscious person.[4] Seek immediate

medical attention.

4.2. Spill Response Protocol

A spill of Benzyl bromide-d7 requires a calm, systematic, and immediate response.
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Spill Occurs
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Caption: Decision workflow for responding to a Benzyl bromide-d7 spill.
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Step-by-Step Spill Cleanup (for small, contained spills by trained personnel):

Evacuate and Alert: Immediately alert others in the lab and evacuate the immediate vicinity.

Remove Ignition Sources: Extinguish all flames and turn off any spark-producing equipment.

[4][9]

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Contain: Cover the spill with a dry, inert absorbent material like dry lime, sand, or soda ash.

[9] Do not use combustible materials like paper towels. DO NOT USE WATER.[9]

Collect: Carefully scoop the absorbed material into a designated, sealable container for

hazardous waste.

Dispose: Label the container appropriately and dispose of it according to institutional and

local hazardous waste regulations.[4]

4.3. Fire-Fighting Measures

Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), alcohol-resistant foam, or a

water spray to cool containers.[4]

Hazards: Vapors are heavier than air and may travel to an ignition source.[4] During a fire,

irritating and toxic gases, including hydrogen bromide and carbon oxides, will be generated.

[4] Containers may explode when heated.[3]

Firefighter Protection: Firefighters must wear full protective clothing and a self-contained

breathing apparatus (SCBA).[4]

Waste Disposal
All waste containing Benzyl bromide-d7, including contaminated absorbents and disposable

PPE, must be treated as hazardous waste.

Segregation: Do not mix with other waste streams. Keep in its original container or a

compatible, clearly labeled, and sealed waste container.[4]
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Disposal: Arrange for disposal through a licensed professional waste disposal service,

adhering strictly to all local, state, and federal regulations.[4]

By implementing these comprehensive safety protocols, researchers can effectively manage

the risks associated with Benzyl bromide-d7, ensuring its safe use as a valuable tool in

scientific advancement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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